4-(isopropylthio)-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide

• IUPAC Name: N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-propan-2-ylsulfanylbenzamide
• InChI: InChI=1S/C20H20N2O2S2/c1-13(2)26-17-10-6-15(7-11-17)19(23)22-20-21-18(12-25-20)14-4-8-16(24-3)9-5-14/h4-13H,1-3H3,(H,21,22,23)
• InChI Key: OQLIBARCUHYVDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC
• Molecular Formula: C20H20N2O2S2
• Molecular Weight: 384.5 g/mol

Description

The compound “4-(isopropylthio)-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide” is a complex organic molecule. It contains functional groups such as isopropylthio, methoxyphenyl, and thiazol. These types of compounds are often used in the development of new drugs and other chemical substances.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Similar compounds have been used as inhibitors of type III secretion in Gram-negative bacteria.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. For example, its solubility, boiling point, and melting point would all be determined by the specific arrangement and bonding of its functional groups.

Scientific Research Applications

Antiplatelet Drug Development

This compound has been studied for its potential as an antiplatelet drug . . This application is crucial for the development of treatments for cardiovascular diseases, where blood clots can lead to heart attacks or strokes.

Mechanism of Action

The mechanism of action of this compound would depend on its specific use. For example, similar compounds have been found to inhibit type III secretion in Gram-negative bacteria, disarming the pathogen and allowing the host immune system to clear the infection.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. It’s important to handle all chemical substances with care and to follow appropriate safety protocols.

Future Directions

The future directions for research on this compound would likely involve further exploration of its potential uses, particularly in the field of medicine. This could include studying its effects on various types of bacteria or exploring its potential as a novel antibacterial agent.